7-(2,5-Dichlorophenyl)-7-oxoheptanoic acid
Overview
Description
7-(2,5-Dichlorophenyl)-7-oxoheptanoic acid (DCOOH) is a synthetic organic compound belonging to the class of compounds known as carboxylic acids. It is a colorless, odorless, and non-volatile compound that is soluble in water and organic solvents. This compound has been studied extensively due to its potential applications in scientific research, as well as its biochemical and physiological effects.
Scientific Research Applications
Biodegradation
The compound can be used in studies related to biodegradation. For instance, it has been found that certain bacterial strains can utilize a high concentration of diclofenac (a compound that contains a 2,5-dichlorophenyl group) as the sole carbon source . The initial hydroxylation of diclofenac was detected in all tested isolates . This could potentially be applied to the biodegradation of “7-(2,5-Dichlorophenyl)-7-oxoheptanoic acid”.
Environmental Microbiology
The compound could be used in environmental microbiology research. The study of its degradation by bacteria could provide insights into the bioremediation of xenobiotic compounds .
Cytotoxic Activity
The compound could potentially be used in cytotoxicity studies. A structurally similar compound, 3-amino-1-(2,5-dichlorophenyl)-8-methoxy-1H-benzo[f]chromene-2-carbonitrile, has shown promising cytotoxic activities against several human cancer cell lines . This suggests that “7-(2,5-Dichlorophenyl)-7-oxoheptanoic acid” might also exhibit cytotoxic properties.
Drug Discovery
The compound could be used in drug discovery research. The cytotoxic activity of structurally similar compounds suggests that “7-(2,5-Dichlorophenyl)-7-oxoheptanoic acid” could potentially be used as a lead compound in the development of new anticancer drugs .
Crystallography
The compound could be used in crystallography studies. The crystal structure of structurally similar compounds has been determined , suggesting that “7-(2,5-Dichlorophenyl)-7-oxoheptanoic acid” could also be studied using crystallographic techniques.
Computational Chemistry
The compound could be used in computational chemistry studies. Density functional theory (DFT) calculations have been carried out on structurally similar compounds , suggesting that “7-(2,5-Dichlorophenyl)-7-oxoheptanoic acid” could also be studied using similar computational methods.
properties
IUPAC Name |
7-(2,5-dichlorophenyl)-7-oxoheptanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14Cl2O3/c14-9-6-7-11(15)10(8-9)12(16)4-2-1-3-5-13(17)18/h6-8H,1-5H2,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XBLNBSIMEZCQAP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C(=O)CCCCCC(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14Cl2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40645419 |
Source
|
| Record name | 7-(2,5-Dichlorophenyl)-7-oxoheptanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40645419 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-(2,5-Dichlorophenyl)-7-oxoheptanoic acid | |
CAS RN |
898791-31-6 |
Source
|
| Record name | 7-(2,5-Dichlorophenyl)-7-oxoheptanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40645419 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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